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Compound of Interest

Compound Name: (Z)-Pent-2-enyl butyrate

Cat. No.: B15176332 Get Quote

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) for (Z)-Pent-2-enyl
butyrate

This technical guide provides a comprehensive overview of the available safety, physical, and

chemical data for (Z)-Pent-2-enyl butyrate. The information is intended for researchers,

scientists, and professionals in drug development who may be handling or utilizing this

compound. The data presented is a synthesis of information from various chemical databases

and supplier information.

Chemical Identification
(Z)-Pent-2-enyl butyrate is an ester with a characteristic fruity aroma. It is identified by the

following:

IUPAC Name: [(Z)-pent-2-enyl] butanoate[1]

CAS Number: 42125-13-3[1][2][3][4]

Molecular Formula: C9H16O2[1][3]

Molecular Weight: 156.22 g/mol [1][3]

Synonyms: (Z)-Pent-2-enyl butyrate, cis-2-pentenyl butyrate, (z)-2-penten-1-yl butyrate,

(2Z)-2-Pentenyl butyrate[1][2][3][4]
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Physical and Chemical Properties
The physical and chemical properties of (Z)-Pent-2-enyl butyrate are summarized in the table

below. It is important to note that much of the available data is estimated.

Property Value Source

Molecular Weight 156.22 g/mol PubChem[1]

Boiling Point 188 °C to 196 °C (estimated) Scent.vn, FlavScents[3][4]

Flash Point
165.00 °F (73.60 °C) (Tag

Closed Cup, estimated)

The Good Scents Company,

FlavScents[2][4]

Vapor Pressure
0.409 to 0.4901 mmHg @ 25

°C (estimated)

The Good Scents Company,

Scent.vn[2][3]

Water Solubility
158.9 mg/L @ 25 °C

(estimated)

The Good Scents Company,

FlavScents[2][4]

logP (o/w) 2.3 to 3.127 (estimated)
PubChem, The Good Scents

Company[1][2]

Appearance
Colorless clear liquid

(estimated)
FlavScents[4]

Odor Profile

Fruity, Green, Apple,

Pineapple, Tropical, Banana,

Sweet, Pear, Fresh, Ripe

Scent.vn[3]

Hazard Identification and Toxicological Information
Comprehensive toxicological data for (Z)-Pent-2-enyl butyrate is not readily available in the

public domain. The Good Scents Company reports that oral, dermal, and inhalation toxicity

have not been determined.[2] Furthermore, a GHS classification in accordance with 29 CFR

1910 (OSHA HCS) was not found.[2]

For related compounds, such as trans-2-Hexenyl Butyrate, GHS hazard statements include

warnings for skin and eye irritation.[5] Another related compound, cis-3-hexenyl butyrate, is

classified as a combustible liquid that causes skin and serious eye irritation, and may cause

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15176332?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-Pent-2-enyl-butyrate
https://scent.vn/en/pages/compound/z-pent-2-enyl-butyrate-4537
https://flavscents.com/library/material/4104776036f/a
http://www.thegoodscentscompany.com/data/rw1470001.html
https://flavscents.com/library/material/4104776036f/a
http://www.thegoodscentscompany.com/data/rw1470001.html
https://scent.vn/en/pages/compound/z-pent-2-enyl-butyrate-4537
http://www.thegoodscentscompany.com/data/rw1470001.html
https://flavscents.com/library/material/4104776036f/a
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-Pent-2-enyl-butyrate
http://www.thegoodscentscompany.com/data/rw1470001.html
https://flavscents.com/library/material/4104776036f/a
https://scent.vn/en/pages/compound/z-pent-2-enyl-butyrate-4537
https://www.benchchem.com/product/b15176332?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1470001.html
http://www.thegoodscentscompany.com/data/rw1470001.html
https://www.tcichemicals.com/BE/en/sds/B1075_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


respiratory irritation.[6] Given these classifications for similar molecules, it is prudent to handle

(Z)-Pent-2-enyl butyrate with appropriate personal protective equipment and to avoid

inhalation, and skin and eye contact.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and toxicological

properties of (Z)-Pent-2-enyl butyrate are not provided in the available literature. However,

standardized OECD (Organisation for Economic Co-operation and Development) guidelines

are typically followed for the generation of such data for regulatory purposes.

General Protocol for Determining Boiling Point (OECD TG 103): The boiling point is determined

by heating the substance and observing the temperature at which the liquid and vapor phases

are in equilibrium at a given pressure. A common laboratory method involves distillation, where

the temperature of the vapor is measured as the substance boils. For substances that may

decompose on heating, a vacuum distillation can be performed to determine the boiling point at

reduced pressure, which can then be extrapolated to standard atmospheric pressure.

General Protocol for Determining Flash Point (OECD TG 117): The flash point is determined

using either a closed-cup or open-cup apparatus. A sample of the substance is placed in the

cup and slowly heated. A small flame is periodically passed over the surface of the liquid. The

flash point is the lowest temperature at which the vapors above the liquid ignite when the flame

is applied.

General Protocol for Determining Water Solubility (OECD TG 105): The water solubility is

typically determined by the flask method or the column elution method. In the flask method, an

excess amount of the substance is stirred in water at a constant temperature until saturation is

reached. The concentration of the substance in the aqueous phase is then measured.

General Protocol for Acute Oral Toxicity (OECD TG 420): The acute oral toxicity is assessed in

a stepwise procedure using a limited number of animals (typically rats). A single dose of the

substance is administered by gavage. The animals are observed for a specified period (e.g., 14

days) for signs of toxicity and mortality. The results are used to classify the substance

according to its acute oral toxicity.

Logical Workflow for Chemical Safety Assessment
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The following diagram illustrates a generalized workflow for the assessment of chemical safety,

culminating in the generation of a Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS).
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Caption: Generalized workflow for chemical safety assessment and SDS generation.

Handling and Storage
Given the lack of specific data for (Z)-Pent-2-enyl butyrate, general precautions for handling

similar chemical esters should be followed.

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety glasses with side shields, and a lab coat.

Avoid breathing vapors or mists.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, sparks, and open flames.

First-Aid Measures
In the absence of specific first-aid guidance for this compound, the following general measures

are recommended:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact: Immediately wash the skin with plenty of soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek medical attention

immediately.

Conclusion
While (Z)-Pent-2-enyl butyrate has a well-defined chemical identity and some estimated

physical properties, there is a significant lack of publicly available, experimentally determined

toxicological and safety data. Professionals handling this substance should exercise caution

and operate under the assumption that it may present hazards similar to related chemical

esters, including skin, eye, and respiratory irritation. The generation of comprehensive

experimental data following standardized protocols is necessary for a complete risk

assessment and the creation of a formal Material Safety Data Sheet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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